Cas no 64171-59-1 (2(1H)-Pyrimidinone, 5-pentyl-)
2(1H)-Pyrimidinone, 5-pentyl- structure
Product Name:2(1H)-Pyrimidinone, 5-pentyl-
CAS No:64171-59-1
MF:C9H14N2O
MW:166.220262050629
CID:1671162
PubChem ID:12356154
Update Time:2025-04-21
2(1H)-Pyrimidinone, 5-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone, 5-pentyl-
- 5-Pentyl-2(1H)-pyrimidinone
- DTXSID801310854
- ZZBXRDLMKHGLAP-UHFFFAOYSA-N
- 64171-59-1
- 2-hydroxy-5-pentylpyrimidine
- SCHEMBL7910575
-
- Inchi: 1S/C9H14N2O/c1-2-3-4-5-8-6-10-9(12)11-7-8/h6-7H,2-5H2,1H3,(H,10,11,12)
- InChI Key: ZZBXRDLMKHGLAP-UHFFFAOYSA-N
- SMILES: O=C1N=CC(=CN1)CCCCC
Computed Properties
- Exact Mass: 166.11072
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 41.46
2(1H)-Pyrimidinone, 5-pentyl- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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